Cas no 1212933-55-5 ((3R)-3-AMINO-3-(3,5-DIFLUOROPHENYL)PROPAN-1-OL)

• Product Name: (3R)-3-AMINO-3-(3,5-DIFLUOROPHENYL)PROPAN-1-OL
• CAS No: 1212933-55-5
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 5595733
• PubChem ID: 55264834
• Update Time: 2025-11-01

(3R)-3-AMINO-3-(3,5-DIFLUOROPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(3,5-DIFLUOROPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-3,5-difluoro-, (γR)-
• EN300-1164094
• AKOS006307515
• 1212933-55-5

• Inchi： 1S/C9H11F2NO/c10-7-3-6(4-8(11)5-7)9(12)1-2-13/h3-5,9,13H,1-2,12H2/t9-/m1/s1
• InChI Key： WKDMRUUZXPTMAO-SECBINFHSA-N
• SMILES： C(O)C[C@@H](N)C1=CC(F)=CC(F)=C1

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (3R)-3-AMINO-3-(3,5-DIFLUOROPHENYL)PROPAN-1-OL

Comprehensive Overview of (3R)-3-AMINO-3-(3,5-DIFLUOROPHENYL)PROPAN-1-OL (CAS No. 1212933-55-5)

The compound (3R)-3-AMINO-3-(3,5-DIFLUOROPHENYL)PROPAN-1-OL (CAS No. 1212933-55-5) is a chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a 3,5-difluorophenyl group and a propan-1-ol backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the most searched questions related to (3R)-3-AMINO-3-(3,5-DIFLUOROPHENYL)PROPAN-1-OL is its synthetic route and applications in medicinal chemistry. Recent studies highlight its utility as a building block for chiral ligands and asymmetric catalysis, aligning with the growing demand for enantioselective synthesis in the pharmaceutical industry. Additionally, its physicochemical properties, such as solubility and stability, are critical for formulation scientists working on drug delivery systems.

The 3,5-difluorophenyl moiety in this compound is particularly noteworthy, as fluorinated aromatic groups are known to enhance metabolic stability and binding affinity in drug candidates. This aligns with current trends in fluorine chemistry, a hot topic in drug design due to the unique properties of fluorine atoms. Researchers often inquire about the spectroscopic data (e.g., NMR, IR) and chromatographic methods for purity analysis, which are essential for quality control in GMP-compliant production.

Another area of interest is the stereoselective synthesis of (3R)-3-AMINO-3-(3,5-DIFLUOROPHENYL)PROPAN-1-OL, as the (3R) configuration is crucial for its biological activity. Advances in biocatalysis and organocatalysis have enabled more efficient routes to this enantiomer, reducing waste and improving yields—a key focus in green chemistry initiatives. The compound’s safety profile and regulatory status are also frequently searched topics, especially for compliance with REACH and FDA guidelines.

In summary, (3R)-3-AMINO-3-(3,5-DIFLUOROPHENYL)PROPAN-1-OL (CAS No. 1212933-55-5) represents a versatile and high-value chemical entity with broad applications in pharmaceutical research and fine chemical synthesis. Its relevance to CNS drug development, fluorine chemistry, and sustainable synthesis ensures it remains a focal point for innovation. For researchers seeking custom synthesis or bulk quantities, understanding its structure-activity relationships and industrial-scale production methods is essential.